Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H19FN4O4S/c1-2-25-17(24)22-9-7-21(8-10-22)14(23)11-27-16-20-19-15(26-16)12-5-3-4-6-13(12)18/h3-6H,2,7-11H2,1H3
• InChI Key: DNKYDAQZNZSENJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=CC=C3F
• Molecular Formula: C17H19FN4O4S
• Molecular Weight: 394.4 g/mol

Description

Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C17H19FN4O4S and its molecular weight is 394.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, which include compounds similar to Ethyl 4-({[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperazine-1-carboxylate, have been synthesized and explored for various biological activities. A study by Başoğlu et al. (2013) investigated these compounds for antimicrobial, antilipase, and antiurease activities, finding some with moderate to good antimicrobial activity and others exhibiting antiurease and antilipase activities (Başoğlu et al., 2013).

Antimicrobial and Anticancer Potential

Another study by Sharma et al. (2014) synthesized derivatives including this compound and evaluated them for antibacterial, antifungal, and anticancer activities. Certain compounds showed significant antibacterial and antifungal activity, and some were active against the Human Breast Cancer Cell Line MCF7 (Sharma et al., 2014).

Structural and Activity Characterization

Sanjeevarayappa et al. (2015) synthesized and characterized a compound similar to this compound, assessing its in vitro antibacterial and anthelmintic activity. The compound exhibited poor antibacterial but moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

Tuberculosis Treatment Research

Jeankumar et al. (2013) designed and synthesized compounds including this compound as potential inhibitors of Mycobacterium tuberculosis. These compounds were evaluated for their antituberculosis activity and cytotoxicity, with some showing promise as antituberculosis agents (Jeankumar et al., 2013).